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Compound Name: Alox15-IN-2

Cat. No.: B10854721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Alox15-IN-2, a

potent and selective allosteric inhibitor of Arachidonate 15-lipoxygenase (ALOX15), in studies

pertaining to lipid metabolism. This document outlines the mechanism of action, key

quantitative data, and detailed protocols for the application of Alox15-IN-2 in a research

setting.

Introduction
Arachidonate 15-lipoxygenase (ALOX15) is a crucial enzyme in the metabolic cascade of

polyunsaturated fatty acids (PUFAs), such as linoleic and arachidonic acid.[1][2] It catalyzes

the introduction of molecular oxygen into these fatty acids, leading to the production of

bioactive lipid mediators. These mediators are implicated in a variety of physiological and

pathophysiological processes, including inflammation, oxidative stress, and the regulation of

lipid metabolism. Dysregulation of ALOX15 activity has been linked to several metabolic

disorders, making it a significant target for therapeutic intervention.

Alox15-IN-2 has been identified as a potent, substrate-selective, allosteric inhibitor of

mammalian ALOX15.[1][3][4] Its unique mechanism of action offers a valuable tool for

dissecting the specific roles of ALOX15-derived metabolites in complex biological systems.
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The inhibitory activity of Alox15-IN-2 has been characterized against both rabbit and human

ALOX15 enzymes, demonstrating its cross-species efficacy. The half-maximal inhibitory

concentrations (IC50) are summarized below.

Target Enzyme Substrate IC50 (μM)

Rabbit ALOX15 Linoleic Acid 1.55

Human ALOX15 Linoleic Acid 2.79

Rabbit ALOX15 Arachidonic Acid 2.79

Human ALOX15 Arachidonic Acid > 100 (selective)

Data sourced from supplier datasheets and Golovanov A, et al. J Med Chem. 2022.[1][3]

Mechanism of Action
Alox15-IN-2 exhibits a unique allosteric mechanism of inhibition.[1] Molecular dynamics

simulations suggest that ALOX15 functions as a dimer. Alox15-IN-2 is proposed to bind to the

active site of one monomer of the ALOX15 dimer. This binding event induces a conformational

change that is transmitted to the second monomer, compromising its ability to form a productive

enzyme-substrate complex, particularly with linoleic acid.[1] This allosteric inhibition is

substrate-selective, showing greater potency against the oxygenation of linoleic acid compared

to arachidonic acid in the human enzyme.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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